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Compound of Interest

Compound Name: 1,3-Cyclohexanediol

Cat. No.: B1223022 Get Quote

Ensuring laboratory safety is paramount for researchers and scientists. This guide provides

essential, immediate safety and logistical information for handling 1,3-Cyclohexanediol,
focusing on personal protective equipment (PPE), operational procedures, and disposal plans.

Adherence to these guidelines is critical for minimizing risks and ensuring a safe research

environment.

Note: The toxicological properties of 1,3-Cyclohexanediol have not been fully investigated.[1]

Always consult the specific Safety Data Sheet (SDS) provided by the supplier for the exact

material you are using, as hazards can vary based on purity and physical form (e.g., solid,

liquid).

Hazard Identification and Personal Protective
Equipment
1,3-Cyclohexanediol is generally considered a combustible solid, though not a significant fire

risk.[2] The primary hazards are associated with irritation and potential harm upon contact or

ingestion. Thermal decomposition can lead to the release of irritating gases and vapors, such

as carbon monoxide and carbon dioxide.[3][4]

Summary of Potential Hazards:
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Hazard Type Description GHS Classification

Eye Irritation
Causes serious eye irritation.

[5]
Eye Irrit. 2[5]

Skin Irritation
May cause skin irritation upon

contact.[5]
Skin Irrit. 2[5]

Acute Toxicity (Oral) Harmful if swallowed.[5] Acute Tox. 4[5]

Acute Toxicity (Dermal) Harmful in contact with skin.[5] Acute Tox. 4[5]

Respiratory Irritation

May cause respiratory tract

irritation, especially in dust

form.[1]

STOT SE 3

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1,3-Cyclohexanediol is crucial. The following steps outline

the procedure from preparation to post-handling.

1. Engineering Controls and Preparation:

Ventilation: Always handle 1,3-Cyclohexanediol in a well-ventilated area.[6][7] A chemical

fume hood is recommended, especially when generating dust or vapors.

Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible.[1]

Ignition Sources: Keep the chemical away from heat and sources of ignition.[3]

2. Personal Protective Equipment (PPE) Selection:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[3][4][8]

Hand Protection: Wear appropriate protective gloves, such as nitrile rubber, to prevent skin

exposure.[1][9] Inspect gloves before use and use proper removal techniques to avoid skin

contact.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Cyclohexanediol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Cyclohexanediol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Cyclohexanediol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Cyclohexanediol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Cyclohexanediol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Cyclohexanediol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Cyclohexanediol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Cyclohexanediol
https://pim-resources.coleparmer.com/sds/01063.pdf
https://www.benchchem.com/product/b1223022?utm_src=pdf-body
https://www.benchchem.com/product/b1223022?utm_src=pdf-body
https://datasheets.scbt.com/sc-213491.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1057619661_1,3-CyclohexaneDione-CASNO-504-02-9-MSDS.pdf
https://pim-resources.coleparmer.com/sds/01063.pdf
https://www.fishersci.com/store/msds?partNumber=AAL04110&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL04110&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111140100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111171000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/01063.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1057619661_1,3-CyclohexaneDione-CASNO-504-02-9-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: Wear a lab coat, long-sleeved clothing, or a PVC apron to prevent skin

contact.[3][6][9]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[3][7][9] If dust is generated or exposure limits are

exceeded, use a NIOSH/MSHA or European Standard EN 136/149 approved respirator with

a particle filter.[1][9][10]

3. Safe Handling Practices:

Avoid Contact: Minimize all personal contact, including inhalation of dust or vapors.[6][8]

Personal Hygiene: Wash hands thoroughly after handling the substance.[3][4] Do not eat,

drink, or smoke in the work area.

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed, properly labeled

container.[3][4][7][10] It should be stored away from incompatible materials such as oxidizing

agents and strong acids.[8]

4. Spill Management:

Immediate Action: In case of a spill, evacuate the area and alert personnel.[6]

Cleanup: For solid spills, sweep up the material, avoiding dust generation, and place it in a

suitable, sealed container for disposal.[3][4][8]

Decontamination: Clean the affected area thoroughly. Do not allow the chemical to enter

drains.[7]

Disposal Plan
Proper disposal is a critical final step to ensure environmental safety and regulatory

compliance.

1. Waste Classification:

1,3-Cyclohexanediol and its containers may be considered hazardous waste.[6][10]
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2. Disposal Procedure:

Containers: Do not reuse empty containers. Handle uncleaned containers as you would the

product itself.

Chemical Waste: All waste must be handled and disposed of in accordance with local, state,

and federal regulations.[6][10] Contact a licensed professional waste disposal service.

Environmental Protection: Prevent the substance from entering drains or water courses.[6][7]

Visualizing Safety Protocols
To clarify the decision-making process for selecting appropriate PPE when handling 1,3-
Cyclohexanediol, the following workflow diagram has been created.
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PPE Selection Workflow for 1,3-Cyclohexanediol

Start: Assess Task

Handling 1,3-Cyclohexanediol?

Use in Well-Ventilated Area
(e.g., Fume Hood)

Yes

Standard PPE:
- Safety Goggles (EN166)

- Nitrile Gloves
- Lab Coat

Potential for Dust
or Aerosol Generation?

Add Respiratory Protection
(NIOSH/EN149 Approved)

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1,3-Cyclohexanediol.
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Quantitative Data Summary
The following table summarizes key quantitative data for 1,3-Cyclohexanediol.

Property Value Source(s)

Molecular Formula C₆H₁₂O₂ [5]

Molecular Weight 116.16 g/mol [5]

Physical State Viscous Liquid or Solid [3][4][8]

Melting Point 30 °C / 86 °F [3][4]

Boiling Point
246 - 247 °C / 474.8 - 476.6 °F

@ 760 mmHg
[3][4]

Flash Point > 110 °C / > 230 °F [3][4]

Appearance
Clear (liquid) / Beige or White

(solid)
[1][3][4][8]

Odor Odorless [3][4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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